Cas no 562815-42-3 (tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate
• CAS No: 562815-42-3
• MF: C₁₂H₂₀N₄O₄
• CID: 1597921
• PubChem ID: 60011555
• Update Time: 2025-05-22

tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-,1,1-dimethylethyl ester
• tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate

Additional information on tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate

tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate (CAS No: 562815-42-3) is a highly specialized organic compound with significant applications in various fields, particularly in the realm of chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted pyrazole moiety, making it a versatile building block for advanced chemical research and development.

Recent studies have highlighted the importance of tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate in the synthesis of bioactive molecules and functional materials. Its structure allows for easy modification and functionalization, enabling researchers to explore its potential in drug discovery, agrochemicals, and specialty chemicals. The compound's stability under various reaction conditions further enhances its utility in demanding synthetic processes.

The synthesis of tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethylcarbamate involves a series of well-established organic reactions, including nucleophilic substitutions and carbamate formation. The use of high-quality starting materials and optimized reaction conditions ensures the production of a pure and stable product. This compound's ability to undergo further transformations, such as hydrolysis or coupling reactions, makes it an invaluable intermediate in the development of complex molecular architectures.

In terms of applications, tert-butyl N-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yll ethylcarbamate has shown promise in the field of agrochemistry. Its ability to act as a precursor for herbicides and fungicides has been extensively studied, with recent research emphasizing its role in enhancing crop protection without adverse environmental impacts. Additionally, its use in the synthesis of biodegradable polymers has opened new avenues for sustainable materials science.

From a structural perspective, the compound's pyrazole ring plays a critical role in determining its reactivity and functionality. The presence of electron-withdrawing groups like the nitro group enhances the ring's aromaticity and reactivity towards electrophilic substitution reactions. This feature is particularly advantageous in designing molecules with tailored electronic properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl N-2-(3,5-dimethyl -4-nitro -1H -pyrazol -1 - yl) ethylcarbamate. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic communication between its functional groups, facilitating efficient energy transfer processes. These findings have significant implications for its use in optoelectronic materials and sensors.

In conclusion, tert-butyl N - 2 -(3 , 5 - dimethyl - 4 - nitro - 1 H - pyrazol - 1 - yl ) ethylcarbamate (CAS No: 562815 - 42 - 3 ) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with versatile reactivity and wide-ranging applications, positions it as a key player in contemporary chemical research and development.